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Compound of Interest

Compound Name: 4-Ethyl-4-methylheptane
CAS No.: 17302-04-4
Cat. No.: B12643210
Get Quote
. J

Operational Standards for Pharmaceutical R&D and Analytical Chemistry

Executive Summary

4-Ethyl-4-methylheptane (CAS: 17302-04-4) is a branched decane isomer (

) utilized primarily as a hydrophobic reference standard in gas chromatography (GC) and as a
specialized non-polar solvent in organic synthesis. While it shares the general hazard profile of

alkanes, its specific branching structure alters its volatility and flash point compared to n-
decane, requiring precise handling protocols.

This guide synthesizes physicochemical data with rigorous safety engineering controls,
specifically addressing electrostatic discharge (ESD) risks during transfer and aspiration
hazards during biological exposure.

Part 1: Physicochemical Identity & Profile

Objective: Establish the molecule's "identity" to predict behavior in experimental settings.
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Unlike n-decane, the quaternary carbon at the C4 position in 4-Ethyl-4-methylheptane
disrupts molecular packing, resulting in a lower boiling point and density. This structural nuance
is critical for solvent selection in temperature-sensitive extractions.

Table 1: Physicochemical Properties

Property Value Context for Handling

Unique Identifier for
CAS Number 17302-04-4 _
inventory/SDS.

Saturated, non-polar,
Molecular Formula

hydrophobic.
Molecular Weight 142.28 g/mol -
- ) Moderate volatility; suitable for
Boiling Point ~161-163 °C
reflux.
FLAMMABLE LIQUID. Vapor
Flash Point ~44 °C (Closed Cup) can ignite at ambient lab
temps if heated slightly.
Lighter than water; forms
Density 0.73-0.75 g/mL upper layer in agueous
extractions.
- o Lipophilic; crosses biological
Solubility Immiscible in water )
membranes easily.
Evaporates slowly but can
Vapor Pressure ~2.8 mmHg (@ 25°C)

accumulate in headspaces.
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Analytic Insight: In Gas Chromatography, 4-Ethyl-4-methylheptane is often used to calculate
Kovats Retention Indices (RI). Its branching provides a distinct retention time between n-nonane

and n-decane, essential for calibrating non-polar columns [1].

Part 2: Risk Assessment & Toxicology

Objective: Explain the "Why" behind safety protocols using mechanistic toxicology.

The Primary Hazard: Aspiration Toxicity

The most critical health risk is chemical pneumonitis. Due to its low surface tension and low
viscosity, if 4-Ethyl-4-methylheptane is ingested and subsequently vomited (or refluxed), it
can enter the trachea.

e Mechanism: The solvent dissolves the pulmonary surfactant (the lipid layer coating the
alveoli).

o Result: Alveolar collapse (atelectasis) and rapid onset of hemorrhagic edema.

e Protocol Implication:NEVER induce vomiting in cases of ingestion.

Dermatological Risks

As a C10 alkane, it acts as a potent degreasing agent.
e Acute: Transient irritation.

e Chronic: Extraction of stratum corneum lipids leading to irritant contact dermatitis.

Visualizing the Aspiration Pathway

The following diagram illustrates the physiological cascade of an aspiration event, highlighting
why standard first aid (vomiting) is contraindicated.
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Figure 1: Pathophysiological cascade of alkane aspiration. Note the critical divergence at the
vomiting stage.
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Part 3: Engineering Controls & Handling Protocols

Objective: Define the "How" of containment with self-validating systems.

Electrostatic Discharge (ESD) Control

4-Ethyl-4-methylheptane is a static accumulator. Its conductivity is likely

(typical for pure branched alkanes). Pumping or pouring generates a static charge that cannot
dissipate through the liquid, creating a spark potential capable of igniting vapors (Flash Point:
44°C).

The "Bond-Ground-Inert" Protocol:

» Bonding: Connect the supply container and the receiving vessel with a conductive wire to
equalize potential.

e Grounding: Connect the entire system to an earth ground.
e Inerting: If transferring volumes

or if the temperature is
, purge the headspace with Nitrogen (

) to remove oxygen.

Personal Protective Equipment (PPE) Matrix
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Recommended .
Body Part Hazard T Rationale

Good splash
protection. For
i . o immersion >15 mins,
Hands Defatting/Permeation Nitrile (0.11mm) )
use Viton or PVA.
Latex is permeable to

alkanes.

Safety glasses are
) insufficient for liquid
Eyes Splash/Vapor Chemical Goggles
transfer; vapors can

irritate.

Required only if
) ) ) working outside a
Respiratory Organic Vapors Respirator (Type A) )
fume hood (e.g., spill

cleanup).

Visualizing the Safe Transfer Workflow

This workflow ensures that ignition sources (static) are eliminated before the flammable
atmosphere is generated.

Purge Headspace

If Vol > 1L, (N2/Ar)

Bond Source &

L Dissipate Charge
Receiver

Relaxation Time
(Wait 2 mins)

Check Temp vs. Connect Grounding
Flash Point (44°C) Cables

Seal & Store

Initiate Pumping
(Low Flow Rate)

Click to download full resolution via product page

Figure 2: Logic flow for transferring static-sensitive flammable solvents. The "Relaxation Time
allows static charge to dissipate before opening the vessel.

Part 4: Emergency Response & Disposal
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Fire Fighting Measures

o Class: Flammable Liquid (Category 3).
» Extinguishing Media:Dry Chemical,

, or Foam.

» Prohibited Media:Water Jet. Water is denser than the fuel; spraying water will float the
burning alkane, spreading the fire [2].

Spill Cleanup
e Evacuate & Ventilate: Remove ignition sources immediately.
¢ Contain: Use non-combustible absorbents (vermiculite, sand).

o Clean: Do not use standard vacuums (spark risk). Use explosion-proof equipment or manual
collection.

Disposal[2]

e Method: Incineration in a licensed chemical waste facility.

o Code: Classify as "Ignitable Waste" (D001 in US RCRA regulations).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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